BE“GHE Foundational & Exploratory

Check Availability & Pricing

An In-Depth Technical Guide to the
Spectroscopic Data of
Cyclopropyldiphenylmethanol

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest |

Compound Name: Cyclopropyldiphenylmethanol
CAS No.: 5785-66-0
Cat. No.: B1265827

Get Quote

This guide provides a comprehensive analysis of the spectroscopic data for
Cyclopropyldiphenylmethanol (CAS 5785-66-0), a tertiary alcohol of significant interest in
synthetic chemistry and drug development. By delving into its Nuclear Magnetic Resonance
(NMR), Infrared (IR), and Mass Spectrometry (MS) data, this document aims to equip
researchers, scientists, and drug development professionals with the foundational knowledge
for its unequivocal identification and characterization.

Introduction: The Structural Uniqueness of
Cyclopropyldiphenylmethanol

Cyclopropyldiphenylmethanol, with the molecular formula C16H160 and a molecular weight
of 224.30 g/mol , presents a unique structural architecture.[1] It features a central tertiary
carbinol carbon bonded to two phenyl rings and a cyclopropyl group. This combination of bulky
aromatic systems and a strained aliphatic ring profoundly influences its spectroscopic
properties, making a detailed analysis essential for its unambiguous identification. The strategic
importance of this molecule lies in its potential as a building block in medicinal chemistry, where
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the diphenylmethanol moiety is a common pharmacophore and the cyclopropyl group can
impart desirable metabolic stability and conformational rigidity.

Nuclear Magnetic Resonance (NMR) Spectroscopy:
A Detailed Look at the Molecular Skeleton

NMR spectroscopy is the cornerstone for elucidating the carbon-hydrogen framework of
organic molecules. For Cyclopropyldiphenylmethanol, both *H and *3C NMR provide critical
insights into its precise structure.

'H NMR Spectroscopy: Mapping the Proton Environment

The *H NMR spectrum of Cyclopropyldiphenylmethanol offers a clear picture of the different
proton environments within the molecule. The spectrum is characterized by signals from the
aromatic protons of the two phenyl rings, the methine and methylene protons of the cyclopropyl
ring, and the hydroxyl proton.

Table 1: *H NMR Spectroscopic Data for Cyclopropyldiphenylmethanol

Chemical Shift (8)

Multiplicity Integration Assignment
Ppm
) Aromatic protons

~7.2-7.5 Multiplet 10H
(CeH5s)

~2.5 Singlet (broad) 1H Hydroxyl proton (-OH)
Cyclopropyl methine

~1.5 Multiplet 1H yEIopropy
proton (-CH)
Cyclopropyl

~0.4-0.6 Multiplet 4H methylene protons (-
CH2)

(Note: Exact chemical
shifts can vary slightly
depending on the
solvent and

concentration.)
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Interpretation and Causality:

e Aromatic Protons (6 ~7.2-7.5): The ten protons on the two phenyl rings resonate in the
downfield region, typical for aromatic protons. The overlapping multiplets are a consequence
of the complex splitting patterns arising from ortho, meta, and para couplings.

e Hydroxyl Proton (& ~2.5): The hydroxyl proton appears as a broad singlet. Its chemical shift
is variable and depends on factors like solvent, concentration, and temperature due to
hydrogen bonding and chemical exchange.[2]

e Cyclopropyl Protons (& ~0.4-1.5): The protons of the cyclopropyl group appear in the highly
shielded (upfield) region of the spectrum. This is a characteristic feature of cyclopropyl rings,
where the ring current effect causes significant shielding. The methine proton, being adjacent
to the deshielding carbinol carbon, appears slightly downfield compared to the methylene
protons.

13C NMR Spectroscopy: Probing the Carbon Framework

The 13C NMR spectrum provides a definitive count of the unique carbon atoms in
Cyclopropyldiphenylmethanol and their electronic environments.

Table 2: 13C NMR Spectroscopic Data for Cyclopropyldiphenylmethanol
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Chemical Shift (8) ppm Assighment

~145 Aromatic quaternary carbons (C-ipso)
~128 Aromatic CH carbons

~127 Aromatic CH carbons

~126 Aromatic CH carbons

~78 Carbinol carbon (C-OH)

~18 Cyclopropyl methine carbon (-CH)

~2 Cyclopropyl methylene carbons (-CHz)

(Note: These are approximate chemical shifts.
Specific values can be found in spectral

databases.)

Interpretation and Causality:

o Aromatic Carbons (0 ~126-145): The signals for the twelve aromatic carbons appear in the
typical downfield region. The quaternary ipso-carbons, directly attached to the carbinol
carbon, are the most deshielded.

e Carbinol Carbon (& ~78): The tertiary carbinol carbon, bonded to the electronegative oxygen
atom, is significantly deshielded and appears around 78 ppm. The absence of an attached
proton is a key differentiator from secondary alcohols in 33C NMR.

e Cyclopropyl Carbons (6 ~2, 18): Similar to the protons, the carbons of the cyclopropyl ring
are highly shielded. The methine carbon is slightly deshielded compared to the methylene
carbons due to its proximity to the carbinol center.

Infrared (IR) Spectroscopy: Identifying Key
Functional Groups

IR spectroscopy is a rapid and effective method for identifying the functional groups present in
a molecule. The IR spectrum of Cyclopropyldiphenylmethanol clearly indicates the presence
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of the hydroxyl group and the aromatic and aliphatic C-H bonds.

Table 3: Key IR Absorptions for Cyclopropyldiphenylmethanol

Wavenumber (cm~12) Intensity Assignment

O-H stretch (hydrogen-

~3500-3200 Strong, Broad
bonded)
~3100-3000 Medium Aromatic C-H stretch
) Aliphatic C-H stretch
~3000-2850 Medium
(cyclopropyl)
. Aromatic C=C skeletal
~1600, ~1490, ~1450 Medium-Weak o
vibrations
~1210-1100 Strong C-O stretch (tertiary alcohol)

(Data sourced from the NIST
Chemistry WebBook)[3]

Interpretation and Causality:

e O-H Stretch (~3500-3200 cm~1): The most prominent feature of the IR spectrum is the broad,
strong absorption band for the hydroxyl group, characteristic of hydrogen-bonded alcohols.

e C-H Stretches (~3100-2850 cm~1): The spectrum shows distinct C-H stretching vibrations for
the aromatic rings (above 3000 cm~1) and the cyclopropyl group (below 3000 cm™2).

¢ Aromatic C=C Vibrations (~1600-1450 cm~1): A series of absorptions in this region are
indicative of the carbon-carbon stretching within the phenyl rings.

e C-O Stretch (~1210-1100 cm~1): A strong absorption in this range is characteristic of the C-O
stretching vibration of a tertiary alcohol. The position of this band is diagnostic for the
substitution pattern of the alcohol.
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Mass Spectrometry (MS): Unraveling Fragmentation
Pathways

Mass spectrometry provides information about the molecular weight and the fragmentation
pattern of a molecule upon ionization, which is invaluable for structural confirmation.

Predicted Fragmentation Pattern:

While a publicly available mass spectrum for Cyclopropyldiphenylmethanol is not readily
available, its fragmentation can be predicted based on the principles of mass spectrometry for
tertiary alcohols and related structures. The molecular ion peak (M™*) is expected to be weak or
absent due to the lability of the tertiary benzylic alcohol.

Key Predicted Fragments:

o Loss of Cyclopropyl Radical (M-41): Cleavage of the bond between the carbinol carbon and
the cyclopropyl ring would result in the loss of a cyclopropyl radical (¢CsHs), leading to a
stable diphenylmethanol cation.

¢ Loss of Phenyl Radical (M-77): Loss of a phenyl radical (*CsHs) would generate a
cyclopropylphenylmethanol cation.

o Formation of the Benzhydryl Cation (m/z 167): Rearrangement and cleavage could lead to
the formation of the highly stable benzhydryl cation ([ (CeHs)2CH ]%).

e Loss of Water (M-18): Dehydration is a common fragmentation pathway for alcohols, which

would result in an ion at M-18.

Visualization of Key Structures:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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